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Abstract
This technical guide provides an in-depth overview of allyltriphenyltin
((C₆H₅)₃SnCH₂CH=CH₂), a versatile organotin reagent utilized in organic synthesis. This

document, intended for researchers, scientists, and professionals in drug development,

consolidates essential information including its chemical identity, physical and chemical

properties, and detailed experimental protocols for its synthesis and application. Furthermore,

this guide delves into the biological activities and toxicological profile of related triphenyltin

compounds, offering insights into their mechanism of action and potential implications for drug

design and development. All quantitative data is presented in structured tables for clarity, and

key experimental workflows and biological pathways are visualized using Graphviz diagrams.

Chemical Identity and Properties
Allyltriphenyltin, also known as triphenyl(prop-2-enyl)stannane, is a key reagent in organic

chemistry, primarily used for the introduction of an allyl group.[1] Its unique reactivity makes it a

valuable tool in the construction of complex organic molecules.

Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1265375?utm_src=pdf-interest
https://www.benchchem.com/product/b1265375?utm_src=pdf-body
https://www.benchchem.com/product/b1265375?utm_src=pdf-body
http://www.orgsyn.org/demo.aspx?prep=CV5P0452
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name triphenyl(prop-2-enyl)stannane

CAS Number 76-63-1

Molecular Formula C₂₁H₂₀Sn

InChI Key NDUYAGLANMHJHF-UHFFFAOYSA-N

Canonical SMILES
C=CC--INVALID-LINK--

(C2=CC=CC=C2)C3=CC=CC=C3

Physicochemical Properties
Property Value

Molecular Weight 391.09 g/mol

Appearance White crystalline solid

Melting Point 73-74 °C

Boiling Point 421.4 °C at 760 mmHg

Flash Point 211.8 °C

Solubility
Soluble in organic solvents such as diethyl ether

and tetrahydrofuran.

Synthesis of Allyltriphenyltin
The synthesis of allyltriphenyltin can be achieved through the reaction of a Grignard reagent

with triphenyltin chloride. A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of Allyltriphenyltin
This procedure is adapted from a method described for the preparation of allyltin compounds.

[1]
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Magnesium turnings

Diethyl ether (anhydrous)

Allyl bromide

Triphenyltin chloride

Tetrahydrofuran (THF, anhydrous)

Benzene (dry)

Saturated ammonium chloride solution

Ligroin

Equipment:

3-L three-necked flask

Reflux condenser

Motor-driven stirrer

Nitrogen-inlet tube

1-L dropping funnel with pressure-equalizing side arm

Rotary evaporator

Procedure:

To a 3-L three-necked flask equipped with a reflux condenser, stirrer, and nitrogen inlet, add

50 g (2.1 g-atom) of magnesium turnings and 800 mL of anhydrous diethyl ether.

Charge the dropping funnel with a solution of 120 g (1.0 mole) of allyl bromide and 250 g

(0.65 mole) of triphenyltin chloride in 600 mL of anhydrous THF.
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Add the solution from the dropping funnel to the vigorously stirred, refluxing magnesium

suspension over a period of 7 hours.

After the addition is complete, add 500 mL of dry benzene and reflux the reaction mixture

overnight at 60 °C.

Cool the reaction mixture and hydrolyze by the careful addition of 150 mL of a saturated

ammonium chloride solution.

Decant the organic phase from the solid residue. Wash the solids twice with diethyl ether.

Combine the organic layer and the ethereal extracts and evaporate the solvent at reduced

pressure using a rotary evaporator.

Recrystallize the solid residue from 350 mL of ligroin to yield the product.

Expected Yield: 190–205 g (75–80%) of allyltriphenyltin with a melting point of 73–74 °C.[1]
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Fig. 1: Experimental workflow for the synthesis of allyltriphenyltin.

Applications in Organic Synthesis
Allyltriphenyltin serves as an effective allylating agent for a variety of substrates, including

carbonyl compounds. This reactivity is crucial for the construction of carbon-carbon bonds.

Experimental Protocol: Allylation of 4-Methyl-2-
pentanone
This protocol details the reaction of allyltriphenyltin with a ketone to form a homoallylic

alcohol.[1]
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Allyltriphenyltin

Diethyl ether (anhydrous)

Phenyllithium solution (1.13 N in diethyl ether)

4-Methyl-2-pentanone

Saturated ammonium chloride solution

Equipment:

1-L three-necked flask

Reflux condenser

Motor-driven stirrer

Nitrogen-inlet tube

250-mL dropping funnel with pressure-equalizing side arm

Procedure:

Prepare a solution of 50 g (0.127 mole) of allyltriphenyltin in 200 mL of anhydrous diethyl

ether in a 1-L three-necked flask under a nitrogen atmosphere.

Rapidly add 113 mL of a 1.13 N solution of phenyllithium (0.127 mole) in diethyl ether to the

stirred allyltriphenyltin solution. Tetraphenyltin will precipitate immediately. Stir the mixture

for 30 minutes.

Through the dropping funnel, add a solution of 12.0 g (0.12 mole) of 4-methyl-2-pentanone in

25 mL of diethyl ether at a rate that maintains a moderate reflux.

After the addition, reflux the reaction mixture for 1 hour.

Cool the mixture to room temperature and hydrolyze by adding 100 mL of a saturated

ammonium chloride solution.
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Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Distill the residue to obtain the product, 4,6-dimethyl-1-hepten-4-ol.

Biological Activity and Toxicological Profile
While allyltriphenyltin is primarily a synthetic reagent, organotin compounds, particularly

triphenyltin derivatives, are known to exhibit significant biological activity and toxicity.[2][3]

Quantitative Toxicological Data
Compound Test Organism

Route of
Administration

LD₅₀

Allyltriphenyltin Mouse Intravenous 100 mg/kg

Data sourced from PubChem.[4]

Mechanism of Action and Signaling Pathways
Triphenyltin compounds are known to be toxic and have been used as fungicides and

pesticides.[2][3] Their mode of action is believed to involve the inhibition of oxidative

phosphorylation by targeting ATP synthase, which disrupts cellular energy production.[2]

Furthermore, organotin compounds can impact cellular immunity.[5] Their mechanism of action

at a cellular level is thought to be related to their intracellular distribution and their effects on the

structure and function of the Golgi apparatus and endoplasmic reticulum.[5] This disruption can

inhibit intracellular phospholipid transport and, consequently, interfere with membrane-

mediated signal transduction pathways that are dependent on phospholipid turnover and

calcium mobilization, ultimately affecting processes like DNA synthesis.[5]
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Fig. 2: Proposed mechanism of triphenyltin toxicity on cellular signaling.

Conclusion
Allyltriphenyltin is a valuable reagent in organic synthesis with well-established protocols for

its preparation and use. For researchers in drug development, it is also crucial to recognize the
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significant biological activity and toxicity associated with the triphenyltin moiety. A thorough

understanding of both the synthetic utility and the potential biological implications of such

compounds is essential for their safe and effective application in the laboratory and for the

informed design of new chemical entities. The information presented in this guide aims to

provide a solid foundation for researchers working with or considering the use of

allyltriphenyltin and related organotin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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